2-(2,4-dimethylthiazol-5-yl)-N-(2-methoxybenzyl)acetamide
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Description
2-(2,4-dimethylthiazol-5-yl)-N-(2-methoxybenzyl)acetamide, commonly known as MTT, is a yellow tetrazolium salt that is widely used in scientific research for the assessment of cell viability and proliferation. MTT is a vital tool in the field of cell biology and has a broad range of applications in various research areas.
Scientific Research Applications
- MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) , a derivative of this compound, is widely used in cell viability assays. It assesses cell viability based on redox potential. Actively respiring cells convert water-soluble MTT to an insoluble purple formazan. The formazan is then solubilized, and its concentration is determined by optical density .
- Thiazolyl Blue (MTT) is used in conjunction with rhodamine B to measure mitochondrial membrane potential (mP). The MTT-formazan generated in mitochondria acts as a fluorescence quencher for rhodamine. The distribution of rhodamine across cell membranes reflects mP. This assay helps study mitochondrial function and health .
- MTT-based assays extend beyond mammalian cells. Researchers have adapted them to assess microbial viability. By correlating formazan production with colony-forming units, scientists can evaluate growth, toxicity, and chemosensitivity in various bacterial species .
- The MTT assay plays a crucial role in screening potential anticancer drugs. Researchers test drug candidates against cancer cell lines, measuring their impact on cell viability. The assay’s simplicity and reliability make it a valuable tool in drug discovery .
- Researchers use MTT to study enzyme inhibition. By assessing the impact of compounds on enzyme activity, they gain insights into potential therapeutic targets. The assay helps identify inhibitors that may modulate specific enzymatic pathways .
- MTT-based assays aid in evaluating drug delivery systems. Researchers incorporate MTT into liposomes or nanoparticles to assess their cellular uptake efficiency. This information guides the design of drug carriers for targeted therapies .
Cell Viability Assays
Mitochondrial Membrane Potential Measurement
Microbial Viability Assessment
Anticancer Drug Screening
Enzyme Inhibition Studies
Drug Delivery Systems
properties
IUPAC Name |
2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(2-methoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-10-14(20-11(2)17-10)8-15(18)16-9-12-6-4-5-7-13(12)19-3/h4-7H,8-9H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUFMSXITKZXFGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)CC(=O)NCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dimethylthiazol-5-yl)-N-(2-methoxybenzyl)acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.